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Compound of Interest

Compound Name: 1-Methoxycyclopentene

CAS No.: 1072-59-9

Cat. No.: B092107 Get Quote

Executive Summary: Immediate Action Required
1-Methoxycyclopentene (CAS: 1072-59-9 / 5624-67-9) is not merely a flammable solvent; it is

a reactive enol ether. Unlike standard ethers (e.g., diethyl ether), enol ethers possess a double

bond adjacent to the oxygen atom, making them highly susceptible to acid-catalyzed hydrolysis

and peroxide formation.

Critical Disposal Directive:

DO NOT combine with acidic waste streams. Exothermic hydrolysis will occur, generating

heat and pressure.

DO NOT distill to dryness. Peroxide hazard on concentration.[1][2][3]

Primary Waste Code: RCRA D001 (Ignitable).

Chemical Profile & Risk Assessment
To dispose of this chemical safely, you must understand its reactive nature. It acts as a

"masked" ketone.
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Property Specification Operational Implication

Flash Point ~28°C (82°F)

Flammable Liquid (Category

3). Ground all equipment

during transfer to prevent static

discharge ignition.

Reactivity Acid-Sensitive

Hydrolyzes rapidly in the

presence of protons (

) to form cyclopentanone and

methanol.

Stability Peroxide Former

Class B Peroxide Former. May

form explosive peroxides upon

concentration or prolonged

storage.[1][2][3]

Specific Gravity 0.90 g/mL
Lighter than water; will float on

aqueous spills.

The Hidden Hazard: Acid Hydrolysis
Most laboratory accidents involving enol ethers occur during waste consolidation. If 1-
methoxycyclopentene is poured into a waste drum containing acidic byproducts (e.g., from

TFA or HCl workups), the following exothermic reaction triggers immediately:

Reaction:

This reaction releases heat, which can boil the methanol byproduct (B.P. 64.7°C), leading to

rapid pressurization and potential rupture of the waste container.

Pre-Disposal Stabilization & Decision Logic
Before moving the container, you must validate its stability. Follow this decision logic to

determine the correct disposal path.

Workflow: Waste Assessment & Routing
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Waste Assessment:
1-Methoxycyclopentene

Check Container Age
& Condition

Crystals/Precipitate
Visible?

DO NOT TOUCH
Contact EHS / Bomb Squad

Yes (High Risk)

Test for Peroxides
(Quantofix / Starch-Iodide)

No (Liquid Clear)

Peroxide Level?

Stabilize/Reduce
(Ferrous Sulfate)

> 100 ppm

Segregate Waste Stream
(Non-Acidic Organic)

< 100 ppm

Retest OK

Label: D001
'Flammable, Enol Ether'

Click to download full resolution via product page
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Figure 1: Decision logic for assessing peroxide risks prior to disposal. High peroxide levels

require chemical reduction before transport.

Detailed Disposal Protocol
This protocol ensures compliance with EPA regulations (40 CFR § 261.21) and laboratory

safety standards.

Step 1: Peroxide Quantification
Why: Enol ethers react with atmospheric oxygen to form peroxides.

Visually inspect the liquid. If cloudy or crystals are present at the cap, STOP. Evacuate the

area and contact EHS.

If clear, use a semi-quantitative peroxide test strip (e.g., Quantofix®).[4]

< 20 ppm: Safe for standard disposal.

20–100 ppm: Treat immediately.

> 100 ppm: High hazard. Contact a hazardous waste specialist for on-site stabilization.

Step 2: Chemical Segregation (The "Golden Rule")
Why: To prevent the hydrolysis reaction described in Section 2.

Select a Type I Safety Can or a dedicated HDPE waste container.

Ensure the container is designated for "Non-Halogenated Organic Solvents."

Verify pH: Ensure the receiving waste container is Neutral or Basic (pH 7–10).

Pro-Tip: If the waste stream is ambiguous, add a small amount of Triethylamine (1% v/v)

to the waste container to buffer against accidental acid introduction.

Step 3: Labeling & Storage
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Why: To communicate the specific hazard to waste handlers who may not know enol ether

chemistry.

Apply a hazardous waste label.

Mandatory Fields:

Chemical Name: 1-Methoxycyclopentene.[5]

Hazard Class: Flammable Liquid.[6][7]

Specific Note: "Enol Ether – Do Not Mix with Acids."

Store in a flammable safety cabinet until pickup.

Step 4: Final Disposal Method
The ultimate fate of this chemical should be Fuel Blending/Incineration.

RCRA Code:D001 (Ignitable Characteristic).

Method: The waste contractor will blend the solvent into a fuel mix for cement kilns or

industrial incinerators. This ensures complete destruction of the organic framework.

Emergency Contingencies: Spills
In the event of a spill, the high surface area increases the rate of vaporization (flammability)

and oxidation (peroxides).
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Scenario Response Protocol

Small Spill (< 500 mL)

1. Remove ignition sources immediately.2.

Absorb with vermiculite or activated charcoal

pads.3. Do not use paper towels (increases

surface area for rapid oxidation).4. Place

absorbents in a fume hood to evaporate or seal

in a waste bag.

Large Spill (> 500 mL)

1. Evacuate the lab.2. Call emergency

response.3. If safe, cover spill with foam to

suppress vapors.4. Prevent entry into drains

(water in drains may trigger hydrolysis).

Scientific Rationale: The Hydrolysis Pathway
Understanding the molecular degradation helps justify the strict segregation from acids.

1-Methoxycyclopentene
(Enol Ether)

Hemiacetal
Intermediate

 Protonation

H+ (Acid)

Cyclopentanone +
Methanol

 Hydrolysis Heat Release
(Exothermic)

Click to download full resolution via product page

Figure 2: Acid-catalyzed hydrolysis pathway. The formation of the stable ketone

(Cyclopentanone) drives the reaction forward, releasing significant energy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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